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Compound of Interest

Compound Name: Maraviroc

CAS No.: 2414315-81-2

Cat. No.: B10761220

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Maraviroc, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance.

Waste Characterization and Regulatory Overview
Proper disposal begins with understanding the regulatory framework. In a professional

laboratory or clinical setting, chemical waste disposal is governed by federal, state, and local

regulations. The primary federal regulations in the United States are from the Environmental

Protection Agency (EPA), particularly the Resource Conservation and Recovery Act (RCRA),

and the Drug Enforcement Administration (DEA) for controlled substances (Maraviroc is not a

controlled substance).[1][2][3]

A key first step is to determine if the Maraviroc waste is considered "hazardous waste" under

RCRA. While some Safety Data Sheets (SDS) for Maraviroc do not classify it as a hazardous

substance or mixture[4][5], one SDS notes that it "May cause damage to organs through

prolonged or repeated exposure" and is "Harmful to aquatic life with long lasting effects"[6].

Given the potential for environmental impact and the stringent nature of laboratory waste
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regulations, it is best practice to manage it as a chemical waste stream with professional

disposal.

Facilities should consult their institution's Environmental Health and Safety (EHS) department

for specific guidance, as state and local regulations may be more stringent than federal laws.[1]

Recommended Disposal Protocol for Laboratory
Settings
For research and development facilities, the primary and recommended method of disposal is

through a licensed hazardous material disposal company.

Step-by-Step Disposal Plan:

Segregation: Do not mix Maraviroc waste with general trash or other waste streams. It

should be segregated into a dedicated, properly labeled hazardous waste container.

Containerization:

Use a chemically compatible, leak-proof container.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Maraviroc."

Keep the container securely closed except when adding waste.

Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory or a central accumulation area managed by the facility. Follow all institutional

and RCRA guidelines for storage time limits.

Professional Disposal: Arrange for pickup and disposal through your institution's contracted

licensed hazardous waste vendor. These vendors will typically use high-temperature

incineration for pharmaceutical waste.[2][7] This is considered the best available technology

to prevent environmental release.[8]

Documentation: Maintain accurate records of the waste generated, including the amount and

date of disposal, in a laboratory waste log.
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Never dispose of Maraviroc down the drain or in regular trash in a laboratory setting. The

EPA's Subpart P rule explicitly prohibits healthcare facilities from flushing hazardous waste

pharmaceuticals down drains.[2]

Comparison of Disposal Options
The following table summarizes the primary disposal options for Maraviroc, highlighting their

applicability for professional and non-professional settings.

Disposal Method Applicable Setting
Key Procedural
Step

Regulatory
Compliance

Licensed Waste

Vendor (Incineration)

Research Labs,

Clinics,

Pharmaceutical

Development

Segregate into a

labeled hazardous

waste container for

pickup.[7][9]

Highest. Complies

with EPA RCRA and

local regulations.[3]

DEA National

Prescription Drug

Take-Back

Households, small

non-RCRA regulated

entities

Transport unused

medication to an

authorized collection

site.[10][11]

High for household

disposal. Not intended

for industrial/research

waste.

Disposal in Household

Trash

Households (only if

other options are

unavailable)

Mix with an

undesirable substance

(e.g., coffee grounds,

cat litter), seal in a

bag, and place in

trash.[12][13]

Acceptable for

household waste only.

Not compliant for

laboratory waste.

Flushing Down

Toilet/Sink

Households (only for

specific FDA "flush

list" drugs)

Flush down the toilet

as per specific

instructions.

Not Recommended.

Maraviroc is not on

the FDA's flush list.

Prohibited for

hazardous waste in

healthcare settings.[2]

[14]

Experimental Protocols
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Detailed experimental protocols for the chemical degradation or analysis of Maraviroc disposal

are not publicly available in standard disposal guidelines. The industry-standard method for

disposal is destructive incineration, as outlined above.[8] Methodologies for environmental fate

and aquatic toxicity would be found in specialized environmental science literature.

Maraviroc Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Maraviroc in a professional setting.
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Unused or Expired
Maraviroc Waste

Generated in a Professional Setting?
(e.g., Lab, Clinic, R&D)

DO NOT FLUSH
Maraviroc is not on the

FDA 'flush list'

1. Segregate into a dedicated,
compatible waste container.

Yes

Primary Option:
Use DEA Drug Take-Back Program

or Authorized Collector

No

2. Label container clearly:
'Hazardous Waste - Maraviroc'

3. Store in designated
accumulation area.

4. Arrange pickup via licensed
hazardous waste vendor.

Disposal via High-Temperature
Incineration

Secondary Option (if no take-back):
Dispose in Household Trash

If unavailable

a. Mix with coffee grounds, dirt,
or cat litter.

b. Place mixture in a
sealed bag or container.

c. Discard in household trash.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Maraviroc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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